Cas no 885458-84-4 (3-amino-1-[2-chloro-5-(morpholine-4-sulfonyl)phenyl]thiourea)

• Product Name: 3-amino-1-[2-chloro-5-(morpholine-4-sulfonyl)phenyl]thiourea
• CAS No: 885458-84-4
• MF: C₁₁H₁₅ClN₄O₃S₂
• MW: 350.844798326492
• CID: 3105375
• PubChem ID: 4254917
• Update Time: 2025-08-05

3-amino-1-[2-chloro-5-(morpholine-4-sulfonyl)phenyl]thiourea Chemical and Physical Properties

Names and Identifiers

• N-[2-chloro-5-(morpholin-4-ylsulfonyl)phenyl]hydrazinecarbothioamide
• 3-amino-1-[2-chloro-5-(morpholine-4-sulfonyl)phenyl]thiourea
• C11H15ClN4O3S2
• Z104481788
• 1-amino-3-(2-chloro-5-morpholin-4-ylsulfonylphenyl)thiourea
• CS-0219361
• EN300-03815
• 885458-84-4
• KKB45884
• G31840
• AKOS000122645

• Inchi： 1S/C11H15ClN4O3S2/c12-9-2-1-8(7-10(9)14-11(20)15-13)21(17,18)16-3-5-19-6-4-16/h1-2,7H,3-6,13H2,(H2,14,15,20)
• InChI Key： NBHPCRXRJNRGCW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(NN)=S)S(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 350.0274104Da
• Monoisotopic Mass: 350.0274104Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-amino-1-[2-chloro-5-(morpholine-4-sulfonyl)phenyl]thiourea

3-amino-1-[2-chloro-5-(morpholine-4-sulfonyl)phenyl]thiourea: A Multifunctional Compound with Promising Therapeutic Potential

3-amino-1-[2-chloro-5-(morpholine-4-sulfonyl)phenyl]thiourea, with the CAS number 885458-84-4, represents a novel class of thiourea derivatives that have garnered significant attention in recent years due to their unique molecular architecture and potential biological activities. This compound combines multiple functional groups, including amino, chloro, morpholine-4-sulfonyl, and thiourea moieties, which collectively contribute to its multifaceted pharmacological profile. The strategic placement of these substituents on the aromatic ring and the polar thiourea backbone creates a complex molecular framework that may facilitate interactions with various biological targets.

Recent studies have highlighted the structural advantages of 3-amino-1-[2-chloro-5-(morpholine-4-sulfonyl)phenyl]thiourea in modulating cellular signaling pathways. The morpholine-4-sulfonyl group, in particular, is known to enhance solubility and bioavailability, which is critical for drug development. This feature is especially relevant in the context of targeted therapy and precision medicine, where optimal pharmacokinetic properties are essential for therapeutic success. The chloro substituent at the 2-position of the phenyl ring may also play a role in modulating the compound’s interaction with specific protein domains, as demonstrated in recent computational models.

One of the most notable advancements in the field of 3-amino-1-[2-chloro-5-(morpholine-4-sulfonyl)phenyl]thiourea research involves its potential application in anti-inflammatory and anti-cancer therapies. A 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits significant inhibitory activity against pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating chronic inflammatory diseases. The thiourea moiety is believed to act as a scaffold for binding to phosphatidylinositol 3-kinase (PI3K) and mitogen-activated protein kinase (MAPK) pathways, which are frequently dysregulated in cancer progression.

The morpholine-4-sulfonyl substituent in 3-amino-1-[2-chloro-5-(morpholine-4-sulfonyl)phenyl]thiourea has also been linked to its anti-angiogenic properties. Research conducted in 2022 demonstrated that this compound can inhibit the proliferation of endothelial cells by interfering with the VEGF signaling pathway, a critical mechanism in tumor metastasis. This finding aligns with the growing interest in angiogenesis inhibitors as a therapeutic strategy for solid tumors. The amino group further enhances the compound’s ability to form hydrogen bonds with target proteins, improving its binding affinity and selectivity.

From a synthetic perspective, the 3-amino-1-[2-chloro-5-(morpholine-4-sulfonyl)phenyl]thiourea molecule has been synthesized using a multi-step process involving Ugi condensation and thiourea formation reactions. This approach allows for the efficient incorporation of the chloro and morpholine-4-sulfonyl groups, which are critical for its biological activity. The resulting compound has been characterized using advanced analytical techniques such as mass spectrometry and NMR spectroscopy, confirming its structural integrity and purity.

In the context of drug discovery, 3-amino-1-[2-chloro-5-(morpholine-4-sulfonyl)phenyl]thiourea represents a promising lead for the development of small molecule therapeutics. Its ability to modulate multiple signaling pathways simultaneously makes it a candidate for multi-target drug design, a strategy that has gained traction in addressing complex diseases such as metabolic disorders and neurodegenerative conditions. Ongoing research is focused on optimizing its pharmacological profile through structure-activity relationship (SAR) studies and in silico modeling approaches.

Furthermore, the thiourea backbone of 3-amino-1-[2-chloro-5-(morpholine-4-sulfonyl)phenyl]thiourea has been explored for its potential in metal-based drug delivery systems. Recent work has shown that this compound can form stable complexes with transition metals, which may enhance its therapeutic efficacy while reducing side effects. This property is particularly relevant for the treatment of infectious diseases, where the ability to target specific pathogens without harming host cells is crucial.

Despite its promising attributes, the development of 3-amino-1-[2-chloro-5-(morpholine-4-sulfonyl)phenyl]thiourea as a therapeutic agent is still in its early stages. Challenges such as drug resistance and toxicity profiling require further investigation. However, the compound’s unique molecular design and its demonstrated biological activities position it as a valuable candidate for future pharmaceutical applications. As research in this area continues to evolve, 3-amino-1-[2-chloro-5-(morpholine-4-sulfonyl)phenyl]thiourea may emerge as a key player in the development of innovative treatments for a wide range of diseases.